Cas no 954025-41-3 (methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate)

• Product Name: methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate
• CAS No: 954025-41-3
• MF: C₂₂H₂₅N₃O₅
• MW: 411.45100569725
• CID: 5989469
• PubChem ID: 16892984
• Update Time: 2025-10-24

methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate
• VU0630216-1
• F5024-0051
• methyl 4-[[2-oxo-2-[2-(2-phenylmorpholin-4-yl)ethylamino]acetyl]amino]benzoate
• AKOS024491040
• methyl 4-(2-oxo-2-((2-(2-phenylmorpholino)ethyl)amino)acetamido)benzoate
• 954025-41-3
• methyl 4-({[2-(2-phenylmorpholin-4-yl)ethyl]carbamoyl}formamido)benzoate

• Inchi： 1S/C22H25N3O5/c1-29-22(28)17-7-9-18(10-8-17)24-21(27)20(26)23-11-12-25-13-14-30-19(15-25)16-5-3-2-4-6-16/h2-10,19H,11-15H2,1H3,(H,23,26)(H,24,27)
• InChI Key： YKHCGUKYEUDNLO-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC(C(NC2C=CC(C(=O)OC)=CC=2)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 411.17942091g/mol
• Monoisotopic Mass: 411.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97Ų

Additional information on methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate

Research Briefing on Methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate (CAS: 954025-41-3)

In recent years, the compound methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate (CAS: 954025-41-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of the phenylmorpholine moiety and the benzoate ester group contributes to its pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on the synthesis and optimization of methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, addressing previous challenges in its large-scale production. The study also highlighted the compound's ability to selectively inhibit certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's interaction with G-protein-coupled receptors (GPCRs). The researchers utilized molecular docking and dynamic simulations to elucidate the binding mechanisms, revealing high affinity for specific GPCR subtypes implicated in neurological disorders. These findings open new avenues for the development of targeted therapies for conditions such as Parkinson's disease and schizophrenia.

In addition to its therapeutic potential, methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate has also been investigated for its role in chemical biology tools. A recent preprint on bioRxiv described its use as a fluorescent probe for tracking intracellular protein localization. The compound's stability and low cytotoxicity make it an attractive candidate for such applications, further broadening its utility in biomedical research.

Despite these promising developments, challenges remain in the clinical translation of methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate. Issues such as metabolic stability and off-target effects need to be addressed through further structural modifications and in vivo studies. Ongoing research aims to optimize the pharmacokinetic profile of the compound while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, methyl 4-({2-(2-phenylmorpholin-4-yl)ethylcarbamoyl}formamido)benzoate (CAS: 954025-41-3) represents a versatile and promising molecule in chemical biology and drug discovery. Its unique structural attributes and diverse pharmacological activities make it a valuable subject for continued research. Future studies will likely focus on expanding its therapeutic applications and overcoming existing limitations, paving the way for its potential use in clinical settings.